Cas no 962-04-9 (4-(acetylamino)-N-phenylbenzamide)

4-(acetylamino)-N-phenylbenzamide structure
962-04-9 structure
Product Name:4-(acetylamino)-N-phenylbenzamide
CAS No:962-04-9
MF:C15H14N2O2
MW:254.283863544464
CID:3092431
PubChem ID:668368
Update Time:2025-04-21

4-(acetylamino)-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(acetylamino)-N-phenylbenzamide
    • AKOS001297109
    • 962-04-9
    • SDCCGSBI-0125974.P001
    • 4-acetamido-N-phenylbenzamide
    • STK023811
    • Oprea1_184914
    • Z27782680
    • Inchi: 1S/C15H14N2O2/c1-11(18)16-14-9-7-12(8-10-14)15(19)17-13-5-3-2-4-6-13/h2-10H,1H3,(H,16,18)(H,17,19)
    • InChI Key: NZPSOBFEENCHED-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)NC(C)=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 254.105527694Da
  • Monoisotopic Mass: 254.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.2Ų
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